Cas no 1955523-20-2 (1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride)

• Product Name: 1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride
• CAS No: 1955523-20-2
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• MDL: MFCD29904930
• CID: 3045548
• PubChem ID: 76045110
• Update Time: 2025-06-07

1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-fluorophenyl)ethanamine hydrochloride
• 1-(5-chloro-2-fluorophenyl)ethan-1-amine hydrochloride
• 1-(5-CHLORO-2-FLUOROPHENYL)ETHYLAMINE HCl
• (1S)-1-(5-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE HCL
• AK338981
• 1-(5-Chloro-2-fluorophenyl)ethanamine HCl
• 1-(5-chloro-2-fluorophenyl)ethanamine;hydrochloride
• 1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride
• (S)-1-(5-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride
• 1-(5-Chloro-2-fluorophenyl)ethanaminehydrochloride
• 1955523-20-2
• CS-0157946
• EN300-296102
• A1-58878
• MFCD29904930
• SCHEMBL19613461
• AKOS027337381
• Y10450
• SB47180
• SB79200
• DS-12599

• MDL： MFCD29904930
• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)7-4-6(9)2-3-8(7)10;/h2-5H,11H2,1H3;1H
• InChI Key： ZJWNGZJNOWRDLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C)N)F.Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride

1-(5-Chloro-2-Fluoro-phenyl)ethanamine; Hydrochloride (CAS No. 1955523-20-2): A Comprehensive Overview

1-(5-Chloro-2-fluoro-phenyl)ethanamine; hydrochloride (CAS No. 1955523-20-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (5-Chloro-2-fluorophenyl)ethylamine hydrochloride, is characterized by its unique chemical structure, which includes a chloro and fluoro substituent on the phenyl ring and an ethylamine group. The presence of these functional groups imparts distinct properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The chemical formula of 1-(5-chloro-2-fluoro-phenyl)ethanamine; hydrochloride is C₉H₁₀ClF·HCl, and its molecular weight is approximately 207.14 g/mol. The compound is typically provided as a white to off-white crystalline solid with a melting point ranging from 168 to 170°C. Its solubility in water is moderate, and it is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for various laboratory and industrial applications.

In recent years, the study of 1-(5-chloro-2-fluoro-phenyl)ethanamine; hydrochloride has been driven by its potential as a building block for the development of novel drugs. Research has shown that compounds with similar structures have exhibited promising pharmacological activities, including anti-inflammatory, analgesic, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant anti-inflammatory effects in vitro and in vivo models of inflammation.

The synthetic route to 1-(5-chloro-2-fluoro-phenyl)ethanamine; hydrochloride involves several well-established chemical transformations. One common method involves the reaction of 5-chloro-2-fluorobenzaldehyde with ethylamine in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. The resulting amine is then treated with hydrogen chloride to form the hydrochloride salt. This synthetic pathway is highly reproducible and can be scaled up for industrial production.

The biological activity of 1-(5-chloro-2-fluoro-phenyl)ethanamine; hydrochloride has been extensively studied using various assays and models. In vitro studies have shown that this compound can modulate the activity of specific enzymes and receptors, which are implicated in various disease pathways. For example, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies suggest that it may have potential as an antiviral agent against certain RNA viruses.

Clinical trials involving compounds derived from 1-(5-chloro-2-fluoro-phenyl)ethanamine; hydrochloride are currently underway to evaluate their safety and efficacy in treating various conditions. Early results from phase I trials have indicated that these compounds are well-tolerated by patients and show promising therapeutic effects. However, further research is needed to fully understand their mechanisms of action and potential side effects.

The environmental impact of 1-(5-chloro-2-fluoro-phenyl)ethanamine; hydrochloride is another important consideration in its development and use. Studies have shown that proper disposal methods can minimize its environmental footprint, and ongoing research aims to develop more sustainable synthetic routes that reduce waste and energy consumption.

In conclusion, 1-(5-chloro-2-fluoro-phenyl)ethanamine; hydrochloride (CAS No. 1955523-20-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activity make it an attractive candidate for the synthesis of novel drugs targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.